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Introduction

N-sulfonyloxaziridines, particularly 2-(phenylsulfonyl)-3-phenyloxaziridine, commonly known as
the Davis reagent, have emerged as powerful and versatile oxidizing agents in modern organic
synthesis.[1][2] Their stability, ease of handling, and high reactivity towards a wide range of
nucleophiles make them indispensable tools for the stereoselective introduction of oxygen and
other functionalities. This technical guide provides a comprehensive overview of the reactivity
of the Davis reagent with various nucleophiles, focusing on quantitative data, detailed
experimental protocols, and mechanistic insights to aid researchers in the effective application
of this reagent in their synthetic endeavors.

Core Reactivity and Mechanism

The reactivity of the Davis reagent is centered around the electrophilic oxygen atom of the
strained three-membered oxaziridine ring. The electron-withdrawing N-sulfonyl group enhances
the electrophilicity of this oxygen, making it susceptible to attack by a wide array of
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nucleophiles.[3] The general reaction proceeds via a bimolecular nucleophilic substitution
(SN2) mechanism, where the nucleophile attacks the oxygen atom, leading to the transfer of
the oxygen and the formation of a sulfinimine byproduct.[2]

Reactivity with Various Nucleophiles

The Davis reagent exhibits broad reactivity with a diverse range of nucleophilic substrates. The
following sections detail its reactions with key classes of nucleophiles, supported by
quantitative data and experimental protocols.

Enolates (Carbon Nucleophiles)

The a-hydroxylation of carbonyl compounds is one of the most prominent applications of the
Davis reagent.[2] In the presence of a suitable base, ketones, esters, and amides form
enolates, which then act as carbon nucleophiles, attacking the electrophilic oxygen of the Davis
reagent to yield a-hydroxy carbonyl compounds.[1][2]

General Reaction Scheme:
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This protocol is a representative procedure for the asymmetric a-hydroxylation of a ketone
using a chiral Davis reagent, such as (+)-[(8,8-dimethoxycamphoryl)sulfonyl]loxaziridine.

Materials:

¢ Ketone (1.0 mmol)

e Anhydrous Tetrahydrofuran (THF) (10 mL)

e Lithium Hexamethyldisilazide (LIHMDS) (1.1 mmol, 1.0 M solution in THF)
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(+)-[(8,8-dimethoxycamphoryl)sulfonyljoxaziridine (1.2 mmol)

Saturated aqueous ammonium chloride (NH4ClI) solution

Diethyl ether

Brine

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under
an argon atmosphere, dissolve the ketone (1.0 mmol) in anhydrous THF (5 mL).

Cool the solution to -78 °C in a dry ice/acetone bath.

Slowly add the LIHMDS solution (1.1 mmol) dropwise to the ketone solution. Stir the mixture
at -78 °C for 1 hour to ensure complete enolate formation.

In a separate flame-dried flask, dissolve the chiral Davis reagent (1.2 mmol) in anhydrous
THF (5 mL).

Add the solution of the Davis reagent to the enolate solution at -78 °C via cannula.

Stir the reaction mixture at -78 °C and monitor the progress by thin-layer chromatography
(TLC).

Upon completion, quench the reaction by adding saturated aqueous NH4Cl solution (10 mL).

Allow the mixture to warm to room temperature.

Extract the aqueous layer with diethyl ether (3 x 20 mL).

Combine the organic extracts, wash with brine (20 mL), and dry over anhydrous MgSOa.

Filter the solution and concentrate the solvent in vacuo.
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» Purify the crude product by silica gel column chromatography to obtain the desired a-hydroxy
ketone.

o Determine the enantiomeric excess by chiral HPLC analysis.

Thiolates and Sulfides (Sulfur Nucleophiles)

The Davis reagent is highly effective for the oxidation of sulfur-containing compounds. It
selectively oxidizes sulfides to sulfoxides without over-oxidation to sulfones.[7] Thiolates are
readily oxidized to sulfinates, which can be subsequently alkylated to afford sulfones in high
yields.[8]

General Reaction Schemes:
o Sulfide Oxidation:R-S-R' + Davis Reagent — R-S(=0)-R’

» Thiolate Oxidation:R-S~ + 2 Davis Reagent — R-SO2" --(R'-X)--> R-SOz-R'

Thiol Alkylating Agent Yield (%) Reference
Thiophenol Ethyl iodide 85 [8]
4-Methylthiophenol Methyl iodide 91 [8]
4-Chlorothiophenol Benzyl bromide 88 [8]
2-Naphthalenethiol Allyl bromide 82 [8]
4-(Ethylthio)thiophenol  Ethyl iodide 71 [8]

This procedure describes the two-step, one-pot synthesis of a sulfone from a thiol via oxidation
with the Davis reagent followed by alkylation.

Materials:
e Thiol (1.0 mmol)
e Anhydrous Tetrahydrofuran (THF) (10 mL)

e n-Butyllithium (1.1 mmol, 2.5 M solution in hexanes)
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» Davis Reagent (2.2 mmol)

» Alkylating agent (e.qg., alkyl halide) (1.2 mmol)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

o Ethyl acetate

e Brine

¢ Anhydrous sodium sulfate (Naz2S0a)

Procedure:

 In a flame-dried round-bottom flask under an argon atmosphere, dissolve the thiol (1.0
mmol) in anhydrous THF (5 mL).

e Cool the solution to 0 °C in an ice bath.

e Slowly add n-butyllithium (1.1 mmol) dropwise to form the thiolate.

e Stir the mixture at 0 °C for 30 minutes.

 In a separate flask, dissolve the Davis reagent (2.2 mmol) in anhydrous THF (5 mL).

e Add the Davis reagent solution to the thiolate solution at 0 °C.

o Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

e Add the alkylating agent (1.2 mmol) to the reaction mixture and stir at room temperature
overnight.

e Quench the reaction with saturated aqueous NaHCOs solution (15 mL).

o Extract the aqueous layer with ethyl acetate (3 x 25 mL).

o Combine the organic extracts, wash with brine (20 mL), and dry over anhydrous NazSOa.

« Filter and concentrate the solvent under reduced pressure.
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» Purify the residue by column chromatography on silica gel to yield the sulfone.

Selenides (Selenium Nucleophiles)

Similar to sulfides, selenides are oxidized by the Davis reagent to the corresponding
selenoxides.[2] Chiral Davis reagents have been employed for the asymmetric oxidation of
prochiral selenides, affording optically active selenoxides.[9]
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Amines and Amides (Nitrogen Nucleophiles)

The Davis reagent can oxidize amines to hydroxylamines and amine oxides.[2] Secondary
amines are typically oxidized to hydroxylamines.[10]

Alkenes (Tt-Nucleophiles)

Alkenes can be epoxidized by the Davis reagent, although this reaction often requires elevated
temperatures.[10] The reaction proceeds with syn-stereoselectivity.
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Visualizations
Reaction Pathway for a-Hydroxylation of a Ketone
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Mechanism of Ketone a-Hydroxylation
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Workflow for Asymmetric a-Hydroxylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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